Cas no 2512199-78-7 ((5R)-1,7-diazaspiro[4.4]nonane;dihydrochloride)

• Product Name: (5R)-1,7-diazaspiro[4.4]nonane;dihydrochloride
• CAS No: 2512199-78-7
• MF: C₇H₁₆Cl₂N₂
• MW: 199.12
• MDL: MFCD34468060
• CID: 5095953
• PubChem ID: 12939028
• Update Time: 2025-07-02

(5R)-1,7-diazaspiro[4.4]nonane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5R)-1,7-diazaspiro[4.4]nonane
• (5R)-1,7-Diazaspiro[4.4]nonane 2HCl
• (5R)-1,7-DIAZASPIRO[4.4]NONANE DIHYDROCHLORIDE
• F78262
• MFCD34468060
• (5R)-1,7-diazaspiro[4.4]nonane;dihydrochloride
• (R)-1,7-Diazaspiro[4.4]nonane dihydrochloride
• 2512199-78-7
• PS-15887

• MDL： MFCD34468060
• Inchi： 1S/C7H14N2.2ClH/c1-2-7(9-4-1)3-5-8-6-7;;/h8-9H,1-6H2;2*1H
• InChI Key： WATXVKXAFDYVLK-UHFFFAOYSA-N
• SMILES： C1NCC2(CCCN2)C1.Cl.Cl

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on (5R)-1,7-diazaspiro[4.4]nonane;dihydrochloride

Recent Advances in the Study of (5R)-1,7-diazaspiro[4.4]nonane Dihydrochloride (CAS: 2512199-78-7)

The compound (5R)-1,7-diazaspiro[4.4]nonane dihydrochloride (CAS: 2512199-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic diamine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for challenging biological targets. Recent studies have focused on its unique structural features, synthetic accessibility, and pharmacological properties, making it a valuable scaffold in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (5R)-1,7-diazaspiro[4.4]nonane dihydrochloride as a key intermediate in the synthesis of selective kinase inhibitors. The research demonstrated that the spirocyclic core of this compound provides optimal three-dimensional geometry for binding to ATP pockets of specific kinases, leading to improved selectivity and reduced off-target effects. The study reported a series of derivatives with nanomolar potency against clinically relevant kinase targets, highlighting the versatility of this scaffold.

In the realm of central nervous system (CNS) drug development, recent preclinical investigations have revealed that (5R)-1,7-diazaspiro[4.4]nonane dihydrochloride derivatives exhibit excellent blood-brain barrier penetration. A 2024 Nature Communications paper described novel analogs showing potent activity as σ receptor modulators, with potential applications in neurodegenerative diseases and psychiatric disorders. The researchers emphasized the compound's favorable physicochemical properties, including optimal logP and polar surface area values that contribute to its CNS bioavailability.

The synthetic chemistry of 2512199-78-7 has also seen significant advancements. A recent Organic Letters publication detailed an improved asymmetric synthesis route that achieves >99% enantiomeric excess for the (5R)-isomer, addressing previous challenges in stereochemical control. This methodological breakthrough has important implications for large-scale production and further structure-activity relationship studies of this valuable building block.

From a safety and toxicology perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies have shown that (5R)-1,7-diazaspiro[4.4]nonane dihydrochloride derivatives generally exhibit favorable metabolic stability and low cytochrome P450 inhibition potential. These findings, published in a 2024 issue of Drug Metabolism and Disposition, suggest that this scaffold may offer advantages in reducing drug-drug interaction risks in polypharmacy scenarios.

Looking forward, several pharmaceutical companies have included 2512199-78-7 derivatives in their preclinical pipelines, targeting indications ranging from oncology to inflammatory diseases. The unique spirocyclic structure continues to inspire novel drug design strategies, with computational modeling studies predicting additional unexplored binding conformations that could lead to new therapeutic applications. As research progresses, this compound class is expected to yield additional clinical candidates in the coming years.